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Compound of Interest

Compound Name: 2-Fluoro-3-methoxyaniline

Cat. No.: B155075 Get Quote

An In-depth Technical Guide to the Safety of 2-Fluoro-3-methoxyaniline

This technical guide provides a comprehensive overview of the safety information for 2-Fluoro-
3-methoxyaniline (CAS No. 801282-00-8), intended for researchers, scientists, and

professionals in drug development. The information is compiled from available Safety Data

Sheets (SDS) and chemical supplier information. It is important to note that the toxicological

properties of this substance have not been fully investigated.[1]

Chemical Identification
Identifier Value

Chemical Name 2-Fluoro-3-methoxyaniline

CAS Number 801282-00-8[1][2]

Molecular Formula C₇H₈FNO[2]

Molecular Weight 141.14 g/mol [2]

Synonyms Not available

Hazard Identification and Classification
Signal Word: Warning

GHS Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Potential Health Effects:

Acute Effects: This material is an irritant.[1] It may be harmful by ingestion and inhalation.[1]

It is irritating to mucous membranes and the upper respiratory tract.[1]

Chronic Effects: To the best of current knowledge, the toxicological properties of this product

have not been fully investigated or determined.[1]

Physical and Chemical Properties
Property Value Source

Physical Form Solid or semi-solid or liquid

Appearance Light brown liquid [2]

Density 1.176 g/cm³ [2]

Purity ≥99% [2]

Handling and Storage
Handling:

Use caution when handling and limit exposure to any chemical.[1]
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Do not get in eyes, on skin, or on clothing.[1]

Avoid prolonged exposure.[1]

Do not breathe dust or vapor.[1]

Ensure adequate ventilation during use, and only use in a chemical fume hood.[1]

Storage:

Keep container tightly closed.[1]

Store in a cool, dry, well-ventilated place.[1][2]

Store in a dark place under an inert atmosphere at 2-8°C.

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact Immediately flush eyes with running water.

Skin Contact

Gently and thoroughly wash the affected area

with running water and non-abrasive soap.[1]

Cool water may be used.[1] Cover the affected

area with an emollient and seek medical

attention.[1] Wash any contaminated clothing

before reusing.[1]

Inhalation

Remove to fresh air.[1] If breathing is difficult,

administer oxygen and seek medical attention.

[1]

Ingestion If swallowed, seek medical attention.

Accidental Release and Fire-Fighting Measures
Accidental Release:
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Wear an appropriate respirator, impervious boots, and heavy rubber (or otherwise

impervious) gloves.[1]

Scoop up solid material or absorb liquid material and place it into an appropriate container

for disposal.[1]

Ventilate the area and wash the affected spill area after pickup is complete.[1]

Fire-Fighting:

Extinguishing Media: Use appropriate extinguishing media for the surrounding fire.

Hazardous Combustion Products: Emits toxic fumes under fire conditions.[1]

Personal Protective Equipment
Protection Type Recommendation

Eye/Face Protection Wear protective safety goggles.[1]

Skin Protection

Wear chemical-resistant gloves.[1] Wear

protective clothing and chemical-resistant boots.

[1]

Respiratory Protection
Use in a well-ventilated area or a chemical fume

hood.[1]

Experimental Protocols
As the toxicological properties of 2-Fluoro-3-methoxyaniline have not been fully investigated,

specific experimental protocols from studies on this compound are not available.[1] However,

the following are general methodologies that would be used to assess the hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG 439) This test

method provides a procedure for the hazard identification of irritant chemicals. It utilizes a

reconstructed human epidermis model which, when exposed to the test chemical, can predict

skin irritation potential by measuring cell viability using an MTT assay. A reduction in cell

viability below a certain threshold indicates an irritant potential.
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In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method

(OECD TG 492) This method is used to identify chemicals that can cause serious eye damage.

It employs a reconstructed human cornea-like epithelium model. The test chemical is applied to

the epithelial surface, and the eye irritation potential is determined by the reduction in cell

viability, again typically measured by an MTT assay.

Visualizations
Chemical Spill Response Workflow
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Spill of 2-Fluoro-3-methoxyaniline Detected

Assess the Spill
- Is it safe to approach?
- What is the volume?

Evacuate the Immediate Area
- Alert others

If spill is large or in a poorly ventilated area

Don Appropriate PPE
- Safety Goggles

- Chemical-resistant Gloves
- Protective Clothing

- Respirator (if ventilation is poor)

If spill is small and manageable

Report the Incident
- Follow institutional protocols

Notify emergency response

Contain the Spill
- Use absorbent material for liquids

- Carefully scoop up solids

Clean the Spill Area
- Place waste in a sealed container

- Wash the area with soap and water

Decontaminate
- Remove and wash PPE
- Wash hands thoroughly

Spill Response Complete

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill of 2-Fluoro-3-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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